Cas no 13477-89-9 (Neodymium(III) chloride hexahydrate)

• Product Name: Neodymium(III) chloride hexahydrate
• CAS No: 13477-89-9
• MF: Cl₃H₁₂NdO₆
• MW: 358.690684318542
• MDL: MFCD00149801
• CID: 49288
• PubChem ID: 24857394
• Update Time: 2025-07-31

Neodymium(III) chloride hexahydrate Chemical and Physical Properties

Names and Identifiers

• Neodymium(III) chloride hexahydrate
• NEODYMIUM CHLORIDE
• NEODYMIUM CHLORIDE HEXAHYDRATE
• NEODYMIUM CHLORIDE HYDRATE
• NEODYMIUM CHLORIDE, HYDROUS
• neodymium(3+),trichloride,hexahydrate
• Neodymium trichloride hexahydrate
• NeodyMiuM(Ⅲ) chloride hexahydrate
• Neodymiumchloride hexahydrate
• NEODYMIUM CHLORIDE, 99.9%
• Neodymium chloride hydrate/ 99.9%
• Neodymium chloride hydrate/ 99.99%
• NEODYMIUM CHLORIDE HEXAHYDRATE, 99.9%
• 13477-89-9
• neodymium(3+);trichloride;hexahydrate
• DTXSID50593053
• H12Cl3NdO6
• AKOS030228775
• Neodymium chloride--water (1/3/6)
• DB-266234
• neodymium(3+) hexahydrate trichloride

• MDL： MFCD00149801
• Inchi： 1S/3ClH.Nd.6H2O/h3*1H;;6*1H2/q;;;+3;;;;;;/p-3
• InChI Key： PCORICZHGNSNIZ-UHFFFAOYSA-K
• SMILES： [Nd+3].[Cl-].[Cl-].[Cl-].O.O.O.O.O.O

Computed Properties

• Exact Mass: 354.87800
• Monoisotopic Mass: 354.87768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 6Ų

Experimental Properties

• Color/Form: Purple crystal
• Density: 2,282 g/cm3
• Melting Point: 124 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Stability/Shelf Life: hygroscopic
• PSA: 55.38000
• LogP: 1.68270
• Solubility: Not determined
• Vapor Pressure: No data available

Neodymium(III) chloride hexahydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Neodymium(III) chloride hexahydrate

Neodymium(III) chloride hexahydrate (CAS No. 13477-89-9): A Comprehensive Overview

Neodymium(III) chloride hexahydrate, with the chemical formula CAS No. 13477-89-9, is a widely utilized compound in the field of chemistry and materials science. This hexahydrate form of neodymium chloride is characterized by its vibrant violet color and is highly valued for its applications in various industrial and research settings.

The compound is primarily recognized for its role as a precursor in the synthesis of more complex neodymium-based materials, including neodymium salts and coordination complexes. Its hexahydrate structure, where each neodymium ion is coordinated to six water molecules, contributes to its stability and solubility in polar solvents, making it an ideal candidate for numerous chemical reactions and processes.

In recent years, Neodymium(III) chloride hexahydrate has garnered significant attention due to its applications in the development of advanced magnetic materials. Neodymium is a key component in the production of rare-earth magnets, which are essential in modern technologies such as hard drives, wind turbines, and electric vehicles. The hexahydrate form of neodymium chloride facilitates the controlled synthesis of these magnets, ensuring optimal magnetic properties.

Furthermore, the compound has found utility in the field of catalysis. Researchers have been exploring its potential as a catalyst or co-catalyst in various organic transformations. For instance, it has been employed in the synthesis of fine chemicals and pharmaceuticals, where its ability to stabilize transition metal complexes enhances reaction efficiency and selectivity.

The use of Neodymium(III) chloride hexahydrate in luminescent materials is another area of active research. Neodymium ions can be incorporated into host matrices to produce phosphors that exhibit bright and vibrant colors. These phosphors are utilized in display technologies, lighting solutions, and even medical imaging devices, where their luminescent properties are harnessed for diagnostic purposes.

In academic research, CAS No. 13477-89-9 is frequently used as a reference material for studying coordination chemistry. Its well-defined structure and reactivity make it an excellent model system for understanding the behavior of lanthanide ions in solution and solid-state environments. This has led to a deeper understanding of ligand field theory and the development of new coordination polymers with unique properties.

The compound's role in environmental science cannot be overlooked either. Neodymium ions have been studied for their potential in water treatment processes, particularly in the removal of heavy metals from wastewater. The ability of neodymium chloride to form stable complexes with various metal ions makes it an effective agent for purification and remediation purposes.

Industrial applications of Neodymium(III) chloride hexahydrate extend beyond magnets and catalysis. It is used as a dopant in glass manufacturing to produce colorful glassware with enhanced UV resistance. Additionally, it finds applications in agricultural chemicals, where it acts as a micronutrient supplement to enhance plant growth and crop yield.

The synthesis of CAS No. 13477-89-9 typically involves the reaction of neodymium metal or oxide with hydrochloric acid under controlled conditions. The resulting solution is then crystallized to obtain the hexahydrate form. This process requires careful optimization to ensure high purity and yield, which are critical for its intended applications.

In conclusion, Neodymium(III) chloride hexahydrate is a versatile compound with a wide range of applications across multiple scientific disciplines. Its unique properties make it indispensable in the production of advanced materials, catalysis, luminescent devices, and environmental remediation technologies. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow even further.